Cas no 36821-26-8 (Ethyl 2-oxopyrrolidine-3-carboxylate)

• Product Name: Ethyl 2-oxopyrrolidine-3-carboxylate
• CAS No: 36821-26-8
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD06796534
• CID: 296483
• PubChem ID: 329763857
• Update Time: 2025-06-09

Ethyl 2-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-oxo-pyrrolidine-3-carboxylate
• Ethyl 2-oxopyrrolidine-3-carboxylate
• 2-Oxo-pyrrolidine-3-carboxylic acid ethyl ester
• 3-Pyrrolidinecarboxylicacid, 2-oxo-, ethyl ester
• 3-Pyrrolidinecarboxylic acid, 2-oxo-, ethyl ester
• 2-OXOPYRROLIDINE-3-CARBOXYLIC ACID ETHYL ESTER
• 3-carboethoxy-pyrrolidinone
• FHHMWJMUMOYGQW-UHFFFAOYSA-N
• BCP09364
• Ethyl2-oxopyrrolidine-3-carboxylate
• AB29427
• VP60220
• Ethyl 2-oxopy
• MFCD06796534
• AS-34405
• AKOS006345720
• SY029648
• EN300-136590
• FT-0648557
• ethyl 2-oxopyrrolidine-3-carboxylate;2-OXO-PYRROLIDINE-3-CARBOXYLIC ACID ETHYL ESTER
• 36821-26-8
• Ethyl2-oxo-pyrrolidine-3-carboxylate
• DTXSID60507308
• A13969
• Ethyl 2-oxopyrrolidine-3-carboxylate, 95%
• SCHEMBL907623
• AMY10123

• MDL： MFCD06796534
• Inchi： 1S/C7H11NO3/c1-2-11-7(10)5-3-4-8-6(5)9/h5H,2-4H2,1H3,(H,8,9)
• InChI Key： FHHMWJMUMOYGQW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NCC1)=O)=O

Computed Properties

• Exact Mass: 157.07400
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 0.1

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Solid
• Density: 1.161
• Melting Point: 71-75 °C
• Boiling Point: 312.7°Cat760mmHg
• Flash Point: 142.9°C
• Refractive Index: 1.466
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 55.40000
• LogP: 0.01440
• Sensitiveness: Light Sensitive

Ethyl 2-oxopyrrolidine-3-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on Ethyl 2-oxopyrrolidine-3-carboxylate

Ethyl 2-oxopyrrolidine-3-carboxylate (CAS No. 36821-26-8): An Overview of Its Structure, Synthesis, and Applications

Ethyl 2-oxopyrrolidine-3-carboxylate (CAS No. 36821-26-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolidine ring structure and ester functionality, has shown promise in various applications, including as an intermediate in the synthesis of bioactive molecules and as a potential therapeutic agent.

The chemical structure of Ethyl 2-oxopyrrolidine-3-carboxylate consists of a five-membered pyrrolidine ring with an oxo group at the 2-position and an ester group at the 3-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of Ethyl 2-oxopyrrolidine-3-carboxylate in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of pyrrolidine-based inhibitors targeting protein-protein interactions (PPIs). These inhibitors have shown promising results in preclinical studies for their potential use in treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of Ethyl 2-oxopyrrolidine-3-carboxylate can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of ethyl acrylate with a suitable amine followed by cyclization to form the pyrrolidine ring. Another approach involves the use of transition-metal-catalyzed reactions to achieve high regioselectivity and stereoselectivity, which are crucial for the synthesis of chiral intermediates used in drug development.

In addition to its role as a synthetic intermediate, Ethyl 2-oxopyrrolidine-3-carboxylate has been explored for its potential biological activities. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 investigated the anti-inflammatory properties of this compound and found that it effectively inhibited the production of pro-inflammatory cytokines in vitro. These findings suggest that Ethyl 2-oxopyrrolidine-3-carboxylate could be further developed into therapeutic agents for inflammatory diseases.

The safety profile of Ethyl 2-oxopyrrolidine-3-carboxylate is also an important consideration for its practical applications. Toxicological studies have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in pharmaceutical formulations. However, further research is needed to fully understand its long-term effects and potential interactions with other compounds.

In conclusion, Ethyl 2-oxopyrrolidine-3-carboxylate (CAS No. 36821-26-8) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, contributing to advancements in drug discovery and development.